5-(3-Ethoxyphenyl)-2-fluorobenzoic acid, 95%

• IUPAC Name: 5-(3-ethoxyphenyl)-2-fluorobenzoic acid
• InChI: InChI=1S/C15H13FO3/c1-2-19-12-5-3-4-10(8-12)11-6-7-14(16)13(9-11)15(17)18/h3-9H,2H2,1H3,(H,17,18)
• InChI Key: HWQWITRSVVZSRU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=CC(=C(C=C2)F)C(=O)O
• Molecular Formula: C15H13FO3
• DSSTOX Substance ID: DTXSID20690023
• Molecular Weight: 260.26 g/mol
• CAS RN: 1261899-56-2

Description

5-(3-Ethoxyphenyl)-2-fluorobenzoic acid, or 5-E2FBA, is an organic compound belonging to the family of benzoic acids. This compound is a white powder that is highly soluble in water and is used in a variety of scientific applications. It is a common intermediate in the synthesis of various compounds, and is often used as a starting material for the production of pharmaceuticals and other compounds. 5-E2FBA has a wide range of applications in the field of chemistry and biochemistry and has been studied extensively for its biochemical and physiological effects.

Scientific Research Applications

5-E2FBA has been widely studied in the field of chemistry and biochemistry due to its ability to act as a catalyst in various organic reactions. It has been used in the synthesis of various compounds, including pharmaceuticals, and is also used as a starting material for the production of other compounds. 5-E2FBA has also been used in the synthesis of several drugs, including some anti-cancer drugs, and has been studied for its potential use in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 5-E2FBA is not fully understood, but it is believed to involve the formation of a reactive intermediate that can react with other molecules to form various products. This intermediate is believed to be formed through the reaction of the 3-ethoxyphenol and fluorobenzene in the presence of an acid catalyst.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-E2FBA have not been extensively studied. However, it has been shown to have some anti-inflammatory and anti-bacterial properties. It has also been suggested that it may have some anti-cancer effects, although this has not been conclusively proven.

Advantages and Limitations for Lab Experiments

The use of 5-E2FBA in laboratory experiments has several advantages. It is highly soluble in water and can be used as a catalyst in various organic reactions. It is also relatively inexpensive and is readily available from chemical suppliers.
However, there are some limitations to the use of 5-E2FBA in laboratory experiments. It is a highly reactive compound and can be toxic if not handled properly. It is also sensitive to light and air and should be stored in a cool, dark place.

Future Directions

The potential applications of 5-E2FBA are far-reaching and there are many potential future directions for research. Further studies may be conducted to explore its potential use in the treatment of various diseases, as well as its potential anti-cancer effects. It may also be used in the synthesis of new compounds and in the development of novel pharmaceuticals. Additionally, further research may be conducted to understand the mechanism of action of 5-E2FBA and its biochemical and physiological effects.

Synthesis Methods

5-E2FBA is typically synthesized through a two-step reaction involving the reaction of 3-ethoxyphenol with fluorobenzene in the presence of an acid catalyst. This reaction is usually conducted in a solvent such as ethanol or methanol and the resulting product is a white powder that is highly soluble in water.